cis-Capsaicin

• CAS No.: 25775-90-0
• Product Name: cis-Capsaicin
• Molecular Formula: C18H27NO3
• Molecular Weight: 305.4 g/mol
• IUPAC Name: (Z)-N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methylnon-6-enamide
• Standard InChI: InChI=1S/C18H27NO3/c1-14(2)8-6-4-5-7-9-18(21)19-13-15-10-11-16(20)17(12-15)22-3/h6,8,10-12,14,20H,4-5,7,9,13H2,1-3H3,(H,19,21)/b8-6-
• Standard InChIKey: YKPUWZUDDOIDPM-VURMDHGXSA-N
• Isomeric SMILES: CC(C)/C=C\CCCCC(=O)NCC1=CC(=C(C=C1)O)OC
• SMILES: CC(C)C=CCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
• Canonical SMILES: CC(C)C=CCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
• Melting Point: 71.5-74.5; Mp 64-65 °
• Physical Description: Solid
• Description: Zucapsaicin is a member of phenols and a member of methoxybenzenes.; Zucapsaicin, the cis-isomer of capsaicin, is a topical analgesic used to treat osteoarthritis of the knee and other neuropathic pain. It is a modulator of transient receptor potential cation channel subfamily V member 1 (TRPV-1), also known as the vanilloid or capsaicin receptor 1, that reduces pain and improves articular functions. Zucapsaicin has also been evaluated for the management of several conditions manifested by chronic nerve pain. These conditions include herpes simplex (HSV) infections, cluster headaches, migraine, and osteoarthritis of the knee. Zucapsaicin was approved by the Health Canada in 2010 as topical cream marketed under the brand name Zuacta but currently not FDA-approved.
• Solubility: Insoluble
• Synonyms: (6Z)-N-[(4-Hydroxy-3-methoxyphenyl)methyl]-8-methyl-6-nonenamide; (Z)-8-Methyl-N-vanillyl-6-nonenamide
• Reference: Artursson., et al., J. Pharma. Sci., 73, 1507 (1984); Fu., et al., Pharma. Res., 2000, 17, 100 (2000)
• PubChem Compound: 1548942
• Last Modified: Nov 11 2021